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Compound of Interest

Compound Name: 1-(3,4-Dimethylphenyl)piperazine

Cat. No.: B095106 Get Quote

A Technical Guide to the Physical Properties of 1-
(3,4-Dimethylphenyl)piperazine
For Researchers, Scientists, and Drug Development Professionals

Abstract
This guide provides a detailed examination of the key physical properties of 1-(3,4-
Dimethylphenyl)piperazine (CAS No. 1014-05-7), a substituted piperazine derivative

frequently utilized as a building block in medicinal chemistry and materials science. A

comprehensive analysis of its melting and boiling points is presented, supported by data from

chemical suppliers and databases. Furthermore, this document outlines standardized, field-

proven methodologies for the experimental determination of these thermal properties,

emphasizing the scientific rationale behind procedural choices to ensure data integrity and

reproducibility. Safety and handling considerations specific to this compound are also

addressed to provide a holistic resource for laboratory professionals.

Introduction and Chemical Identity
1-(3,4-Dimethylphenyl)piperazine is a disubstituted aromatic piperazine. The piperazine ring

is a privileged scaffold in drug discovery, appearing in numerous approved therapeutic agents

due to its ability to improve pharmacokinetic properties such as solubility and bioavailability.
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The 3,4-dimethylphenyl moiety provides a lipophilic aromatic handle that can be crucial for

molecular recognition and binding affinity in various biological targets. Understanding the

fundamental physical properties of this compound is a prerequisite for its effective use in

synthesis, purification, formulation, and quality control.

Chemical Structure:

IUPAC Name: 1-(3,4-dimethylphenyl)piperazine

Molecular Formula: C₁₂H₁₈N₂

Molecular Weight: 190.28 g/mol

CAS Number: 1014-05-7

Summary of Physicochemical Properties
The physical and chemical data for 1-(3,4-Dimethylphenyl)piperazine are summarized below.

It is important to note that some values are estimated or predicted and should be confirmed

experimentally for critical applications.

Property Value Source(s)

Appearance

Light beige to faintly yellow

crystalline powder; White to

off-white solid

[1][2]

Melting Point 60-65 °C [1][2]

Boiling Point
175 °C at 10 mmHg; 110 °C

(pressure not specified)
[1][2]

Flash Point 175 °C at 10 mmHg [1][2]

Sensitivity Air Sensitive [1][2]

pKa (Predicted) 9.05 ± 0.10 [1][2]

Density (Estimate) 1.032 g/cm³ [1][2]
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In-Depth Analysis of Thermal Properties
The thermal transition points—melting and boiling—are critical parameters that dictate the

compound's physical state and inform purification strategies such as recrystallization and

distillation.

The reported melting point for 1-(3,4-Dimethylphenyl)piperazine is consistently cited as a

range of 60-65 °C[1][2].

Expert Interpretation: A melting point range, rather than a sharp, single value, is common for

commercially available research chemicals. This range can be indicative of the presence of

minor impurities, which depress and broaden the melting point. For a highly pure substance,

a sharp melting point (typically a range of <1-2 °C) would be expected. Researchers should

consider this range when assessing the purity of a received batch or a synthesized product.

An experimental melting point that is lower or broader than the specified range may suggest

the need for further purification.

The boiling point data requires careful interpretation. Two values are commonly reported: 110

°C and 175 °C at 10 mmHg[1][2].

Expert Interpretation: A boiling point is meaningless without a corresponding pressure. The

value of 175 °C at 10 mmHg is an unambiguous data point representing the boiling

temperature under reduced pressure (vacuum). For organic compounds with relatively high

molecular weights and polar functional groups (like the two amine nitrogens in piperazine),

the boiling point at atmospheric pressure (760 mmHg) is often very high, potentially leading

to thermal decomposition before boiling occurs. Therefore, vacuum distillation is the standard

method for purification.

The reported value of 110 °C is likely also a boiling point measured under vacuum, but the

pressure is not specified, rendering the value difficult to reproduce or compare[1][2]. It is

plausible this measurement was taken at a lower pressure than 10 mmHg. For all rigorous

scientific work, it is imperative to record and report the pressure at which a boiling point is

determined.

Experimental Determination Protocols
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To ensure the generation of reliable and accurate physical data, standardized experimental

procedures must be followed.

The following diagram illustrates the logical workflow for characterizing the melting and boiling

points of a solid organic compound like 1-(3,4-Dimethylphenyl)piperazine.
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Phase 1: Initial Assessment & Melting Point

Phase 2: Boiling Point Strategy

Obtain Sample
(1-(3,4-Dimethylphenyl)piperazine)

Perform Visual Inspection
(Color, Form)

Prepare Capillary Tube
(Dry, finely ground powder)

Determine Melting Point
(Calibrated Apparatus)

Record Melting Range
(Onset to complete liquefaction)

Decision: Purity Check

Assess Thermal Stability
(High MW, N-containing)

Proceed to BP
if purity is acceptable

Decision:
Atmospheric pressure distillation

is likely unsuitable

Select Vacuum Distillation Method

Determine Boiling Point
(Record Temp & Pressure)

Report as Temp @ Pressure
(e.g., 175 °C / 10 mmHg)

Click to download full resolution via product page

Caption: Workflow for determining the melting and boiling points of a research chemical.
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This protocol describes the use of a standard digital melting point apparatus.

Apparatus Calibration: Before analysis, verify the apparatus's accuracy using certified

reference standards with melting points bracketing the expected range (e.g., benzophenone,

48-50 °C; benzoic acid, 121-123 °C).

Sample Preparation: Place a small amount of the compound on a watch glass. The sample

must be completely dry. If it appears clumpy, gently crush it into a fine powder using a

spatula.

Capillary Loading: Tap the open end of a glass capillary tube into the powder to collect a

small amount. Invert the tube and tap its sealed end firmly on a hard surface, or drop it down

a long glass tube, to pack the sample tightly into the bottom. The packed sample height

should be 2-3 mm for optimal heat transfer.

Measurement:

Place the loaded capillary into the heating block of the apparatus.

Set a rapid heating ramp (e.g., 10-15 °C/min) to quickly approach the expected melting

point (to ~50 °C).

Decrease the heating rate to a slow ramp (1-2 °C/min) once the temperature is within 10-

15 °C of the expected melting point. Causality: A slow ramp is critical to ensure the sample

and thermometer are in thermal equilibrium, preventing an overestimation of the melting

point.

Data Recording: Record two temperatures:

T₁ (Onset): The temperature at which the first drop of liquid appears.

T₂ (Clear Point): The temperature at which the entire sample becomes a transparent

liquid.

The recorded melting point is the range T₁ – T₂.
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Determining the boiling point of a small research sample requires a microscale distillation setup

under vacuum.

Apparatus Setup: Assemble a short-path distillation apparatus. Ensure all glassware is free

of cracks and all joints are properly greased and sealed to maintain a vacuum. Connect the

apparatus to a vacuum pump protected by a cold trap. A manometer must be included in the

system to accurately measure the pressure.

Sample Charging: Charge the distillation flask with the compound and a magnetic stir bar or

boiling chips to ensure smooth boiling.

System Evacuation: Slowly and carefully evacuate the system to the desired pressure (e.g.,

10 mmHg). Begin stirring the sample.

Heating: Gently heat the distillation flask using a heating mantle.

Data Recording: The boiling point is the temperature at which a steady condensation of

vapor is observed on the thermometer bulb, which is positioned just below the side arm

leading to the condenser. Record both the temperature and the stable pressure reading from

the manometer.

System Shutdown: Once the measurement is complete, remove the heat source and allow

the system to cool completely before slowly re-introducing air to release the vacuum.

Causality: Releasing the vacuum on a hot system can cause air to rush in, potentially

shattering the glassware or causing uncontrolled oxidation of the product.

Safety and Handling Considerations
For the safe handling of 1-(3,4-Dimethylphenyl)piperazine in a research setting, the following

points are critical:

Air Sensitivity: The compound is noted as being "Air Sensitive"[1][2]. This suggests it may be

susceptible to oxidation or reaction with atmospheric moisture or carbon dioxide over time.

For long-term storage, it should be kept in a tightly sealed container under an inert

atmosphere (e.g., nitrogen or argon).
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Corrosivity: Safety data indicates a GHS05 (Corrosion) pictogram, implying it may cause skin

corrosion or serious eye damage.

Personal Protective Equipment (PPE): Always handle this compound in a well-ventilated

fume hood. Wear standard PPE, including a lab coat, safety glasses or goggles, and

appropriate chemical-resistant gloves.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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